Cas no 1797891-11-2 (2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide)

2-Ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide is a synthetic organic compound featuring a thiazole core linked to a pyridin-3-ylamino group and an ethoxyacetamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecules. The presence of both pyridine and thiazole rings may confer binding affinity for biological targets, while the ethoxyacetamide group could enhance solubility or metabolic stability. Its well-defined heterocyclic architecture makes it suitable for structure-activity relationship studies in drug discovery. The compound's synthetic versatility allows for further functionalization, enabling exploration of diverse pharmacological applications. Careful handling is advised due to the reactive nature of its functional groups.

2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide structure

1797891-11-2 structure

Product Name:2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide

CAS No:1797891-11-2

MF:C₁₈H₁₈N₄O₂S

MW:354.426122188568

CID:5374610

Update Time:2025-05-26

2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

- 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide
- Inchi： 1S/C18H18N4O2S/c1-2-24-11-17(23)20-14-7-5-13(6-8-14)16-12-25-18(22-16)21-15-4-3-9-19-10-15/h3-10,12H,2,11H2,1H3,(H,20,23)(H,21,22)
- InChI Key： ZGXZGLAGJHFZEL-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(C2=CSC(NC3=CC=CN=C3)=N2)C=C1)(=O)COCC

2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6468-0015-2μmol	2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide	1797891-11-2	90%+	2μl	$57.0	2023-04-25
Life Chemicals	F6468-0015-5μmol	2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide	1797891-11-2	90%+	5μl	$63.0	2023-04-25
Life Chemicals	F6468-0015-10μmol	2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide	1797891-11-2	90%+	10μl	$69.0	2023-04-25
Life Chemicals	F6468-0015-20μmol	2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide	1797891-11-2	90%+	20μl	$79.0	2023-04-25
Life Chemicals	F6468-0015-1mg	2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide	1797891-11-2	90%+	1mg	$54.0	2023-04-25
Life Chemicals	F6468-0015-2mg	2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide	1797891-11-2	90%+	2mg	$59.0	2023-04-25
Life Chemicals	F6468-0015-3mg	2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide	1797891-11-2	90%+	3mg	$63.0	2023-04-25
Life Chemicals	F6468-0015-4mg	2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide	1797891-11-2	90%+	4mg	$66.0	2023-04-25
Life Chemicals	F6468-0015-5mg	2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide	1797891-11-2	90%+	5mg	$69.0	2023-04-25
Life Chemicals	F6468-0015-10mg	2-ethoxy-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)acetamide	1797891-11-2	90%+	10mg	$79.0	2023-04-25

2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide Related Literature

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Additional information on 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide

Comprehensive Overview of 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide (CAS No. 1797891-11-2)

2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide (CAS No. 1797891-11-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both pyridine and thiazole moieties in its structure enhances its binding affinity to various biological targets, making it a promising candidate for drug development.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide, particularly due to their role in addressing unmet medical needs. Researchers are actively exploring its potential in kinase inhibition, a hot topic in oncology and autoimmune disease research. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often linked to cancer and inflammatory disorders. The compound's ability to modulate kinase activity could pave the way for novel targeted therapies, aligning with the current trend toward personalized medicine.

The synthesis of 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide involves multi-step organic reactions, including amide coupling and cyclization processes. Its molecular formula, C₁₈H₁₈N₄O₂S, reflects a balanced combination of lipophilic and hydrophilic properties, which is crucial for drug bioavailability. The ethoxy group in its structure contributes to its solubility profile, while the thiazole ring enhances its metabolic stability. These characteristics make it a valuable scaffold for medicinal chemistry optimization.

From a drug discovery perspective, 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide has been investigated for its potential in treating chronic inflammatory diseases and certain types of cancer. Preclinical studies suggest that it may inhibit key inflammatory pathways, such as NF-κB or JAK-STAT, which are frequently searched topics in academic and industrial research. Additionally, its structure-activity relationship (SAR) has been a focal point for chemists aiming to design more potent analogs with improved pharmacokinetic properties.

The compound's relevance extends to computational chemistry and molecular docking studies, where researchers use in silico tools to predict its interactions with biological targets. This approach aligns with the increasing demand for AI-driven drug discovery, a trending topic in the pharmaceutical industry. By leveraging machine learning algorithms, scientists can accelerate the identification of lead compounds like 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide, reducing the time and cost associated with traditional drug development.

In summary, 2-ethoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide (CAS No. 1797891-11-2) represents a compelling example of how heterocyclic chemistry can contribute to advancing modern medicine. Its multifaceted applications, from kinase inhibition to anti-inflammatory therapy, underscore its potential as a versatile pharmacophore. As research continues to unfold, this compound may emerge as a cornerstone in the development of next-generation therapeutics, addressing some of the most pressing challenges in healthcare today.